2-(4-Fluorophenyl)-1-(4-(5-morpholinopyridazin-3-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-(5-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H24FN5O2/c21-17-3-1-16(2-4-17)13-20(27)26-7-5-25(6-8-26)19-14-18(15-22-23-19)24-9-11-28-12-10-24/h1-4,14-15H,5-13H2
• InChI Key: MFVPBFWJMJVOHM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=CC(=C2)N3CCOCC3)C(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C20H24FN5O2
• Molecular Weight: 385.4 g/mol

Description

2-(4-Fluorophenyl)-1-(4-(5-morpholinopyridazin-3-yl)piperazin-1-yl)ethanone is a chemical compound that has been of great interest to scientists due to its potential applications in the field of medicine. This compound is also known as FMPPE and has been extensively studied for its chemical and biological properties.

Scientific Research Applications

Synthesis and Characterization

The chemical compound 2-(4-Fluorophenyl)-1-(4-(5-morpholinopyridazin-3-yl)piperazin-1-yl)ethanone is of interest due to its potential applications in various fields of scientific research. One key area involves the synthesis and characterization of novel compounds that contain morpholine and piperazine moieties. For example, Bhat et al. (2018) reported the synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety using a Biginelli synthesis approach. These derivatives were obtained by reacting enaminones with urea and different substituted benzaldehydes, demonstrating a simple and efficient method for synthesizing compounds with potential biological activity (Bhat, Al-Omar, Ghabbour, & Naglah, 2018).

Antifungal and Antibacterial Activities

Compounds related to 2-(4-Fluorophenyl)-1-(4-(5-morpholinopyridazin-3-yl)piperazin-1-yl)ethanone have been evaluated for their antifungal and antibacterial activities. Ting et al. (2011) identified pyridazinones as potent β-1,3-glucan synthase inhibitors, with significant efficacy in in vivo models of Candida glabrata infection, highlighting their potential as antifungal agents (Ting, Kuang, Wu, et al., 2011). Additionally, Gan et al. (2010) synthesized azole-containing piperazine derivatives and found that most compounds exhibited moderate to significant antibacterial and antifungal activities in vitro, with some showing remarkable and broad-spectrum antimicrobial efficacy (Gan, Fang, & Zhou, 2010).

Antimicrobial and Antinociceptive Activities

Further research into compounds containing morpholino and piperazine structures has revealed diverse biological activities. Sathe et al. (2011) synthesized fluorinated benzothiazolo imidazole compounds, demonstrating promising antimicrobial activity against various strains (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011). Moreover, Gokçe et al. (2001) found that 6-substituted-3-pyridazinone derivatives, particularly those carrying a 4-fluorophenyl piperazine moiety, showed significant antinociceptive activity, highlighting their potential in pain management (Gokçe, Doğruer, & Şahin, 2001).